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Compound of Interest

Compound Name: Trioctylphosphine

Cat. No.: B1581425

For Researchers, Scientists, and Drug Development Professionals

Introduction and Core Concepts

Trioctylphosphine (TOP), identified by the CAS number 4731-53-7, is an organophosphorus
compound with the chemical formula P(CsH17)s.[1][2] It is a colorless to pale yellow, viscous
liquid at room temperature, characterized by a high boiling point and low volatility.[3][4] As a
tertiary phosphine, the central phosphorus atom possesses a lone pair of electrons, rendering
the molecule nucleophilic and allowing it to function as a versatile ligand and reagent in a
multitude of chemical transformations.[5] Its three long octyl chains impart high lipophilicity,
making it soluble in nonpolar organic solvents like hexane and toluene, but immiscible with
water.[6][7]

This unique combination of a reactive phosphorus center and bulky, solubilizing alkyl groups
makes TOP an indispensable tool in modern materials science and catalysis. It is particularly
renowned for its roles as a stabilizing agent and solvent in the synthesis of nanomaterials, a
ligand in transition metal-catalyzed reactions, and a precursor for other important chemical
species like Trioctylphosphine oxide (TOPO).[7][8][9]

Physicochemical and Spectroscopic Data

Quantitative data for Trioctylphosphine is summarized below for easy reference.

Table 1: Physicochemical Properties
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Property Value Reference(s)
CAS Number 4731-53-7
Molecular Formula C24aHs1P [10]
Molecular Weight 370.64 g/mol [10]
Appearance Colorless to pale yellow liquid [3114]
Density 0.831 g/mL at 25 °C [11]
Boiling Point 284-291 °C at 50 mmHg [7]
Melting Point -60 °C [12]
Flash Point 147 °C (297 °F) - closed cup [7]
Refractive Index n20/D 1.468 [7]
Water Solubility Immiscible [61[7]
Soluble in nonpolar organic
Solubility solvents (e.g., hexane, [6]
toluene, chloroform)
Spectroscopy Type Key Features Reference(s)
Spectra available for structural
1H NMR _ _ [13]
confirmation.
Spectra available for analyzing
3P NMR phosphorus environment and [14]

complexation.

Synthesis and Chemical Reactivity
Synthesis Pathways

The industrial synthesis of trialkylphosphines like TOP typically involves the reaction of

phosphorus trichloride (PCI3) with an appropriate organometallic reagent, such as an octyl
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Grignard reagent (octylmagnesium bromide). While specific, detailed industrial protocols are
proprietary, a general representation of this common laboratory-scale synthesis is illustrated
below.

Phosphorus Trichloride (PCI3)

Trioctylphosphine (TOP)
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Fig. 1. General synthesis of Trioctylphosphine.

Key Reactions

Trioctylphosphine's reactivity is dominated by the lone pair on the phosphorus atom.

o Oxidation: TOP is sensitive to air and readily reacts with oxygen to form the more stable
Trioctylphosphine oxide (TOPO).[1] This reaction necessitates the use of air-free
techniques for handling and storage.[1][10]

o Reaction with Chalcogens: It reacts with elemental selenium to produce trioctylphosphine
selenide (TOPSe), a key reagent in the synthesis of cadmium selenide (CdSe) quantum
dots.[1][15] Similarly, it reacts with sulfur to yield trioctylphosphine sulfide.[11]

e Ligand Coordination: As a soft, o-donating ligand, TOP coordinates with various transition
metals (e.g., Palladium, Nickel) to form stable organometallic complexes.[9] The bulky octyl
groups influence the steric environment around the metal center, which is crucial for
controlling reactivity and selectivity in catalytic cycles.[9][16]

Core Applications and Logical Relationships
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Trioctylphosphine is a cornerstone reagent in several advanced technology fields. Its
functions are diverse, ranging from a passive solvent and stabilizer to an active ligand and

reactant.

Core Functions

Trioctylphosphine (TOP)
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Fig. 2: Logical relationships of TOP's functions and applications.

o Nanomaterial Synthesis: TOP is a critical component in the synthesis of colloidal
nanoparticles, especially semiconductor quantum dots (QDs) like CdSe.[8] It serves multiple
roles: as a high-boiling point solvent, a stabilizing agent that caps the nanoparticle surface to
prevent aggregation, and a reagent for preparing precursors like TOPSe.[15][17][18] Its
presence modulates nucleation and growth, allowing for precise control over particle size

and properties.[8][19]

 Homogeneous Catalysis: As an electron-rich, bulky alkylphosphine ligand, TOP is highly
effective in transition metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck,
Buchwald-Hartwig).[9] It promotes key steps in the catalytic cycle, such as oxidative addition
and reductive elimination, enhancing catalyst efficiency and stability.
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o Metal Phosphide Synthesis: TOP can serve as a phosphorus source for the low-temperature
conversion of various metals and metal nanocrystals into metal phosphides, materials with
interesting catalytic and electronic properties.[17][20]

Experimental Protocols

Protocol 1: Synthesis of Cadmium Sulfide (CdS)
Nanorods

This protocol details a method where Trioctylphosphine serves as both the solvent and the
stabilizing agent, simplifying the synthesis.[17]

Materials:

Cadmium acetate (Cd(OAc)2)

Elemental sulfur powder

Trioctylphosphine (TOP)

Methanol

Standard air-free synthesis equipment (Schlenk line, flasks, etc.)

Procedure:

Under a nitrogen (N2) atmosphere, dissolve 40 mg of cadmium acetate in 3 mL of hot TOP in
a three-neck flask.

 In a separate vial, dissolve 24.0 mg of elemental sulfur powder in 1 mL of TOP, mixing
vigorously until a clear solution is formed.

e Heat the cadmium solution to 260 °C.
o Swiftly inject the sulfur-TOP solution into the hot cadmium solution.

e Maintain the reaction temperature at 260 °C with vigorous stirring for 6 hours.
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 After the reaction period, cool the resulting yellow solution to approximately 50 °C.
e Add methanol to precipitate the CdS nanorods.

« |solate the product by centrifugation, discard the supernatant, and dry the nanorod powder
under vacuum.

Dissolve Cd(OAc)2 Heat Cd Solution
in hot TOP (3mL) t0 260°C

""""""""""""""""""" Lo T P T SN————— (11 S
in TOP (LmL) St

Start
(N2 Atmosphere)
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Fig. 3: Experimental workflow for CdS nanorod synthesis.

Safety and Handling

Trioctylphosphine is a hazardous chemical that requires careful handling in a controlled
laboratory environment.

Table 3: Hazard Information
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GHS Classification

Hazard Type
& Statements

Precautionary
Reference(s)
Measures

H314: Causes severe
Corrosivity skin burns and eye

damage.

P280: Wear protective
gloves/protective
clothing/eye
protection/face
protection.
P305+P351+P338: IF
IN EYES: Rinse
cautiously with water
[10][21]
for several minutes.
Remove contact
lenses, if present and
easy to do. Continue
rinsing. P310:
Immediately call a
POISON CENTER or

doctor/physician.

Air Sensitivity Reacts with oxygen.

Handle and store
under an inert gas
(e.g., Nitrogen,
[1][10][22]
Argon). Keep
container tightly

closed.

Handling Stench. Corrosive.

Use only under a
chemical fume hood.
Avoid breathing
vapors, mist, or gas. [10][22][23]
Wash hands

thoroughly after

handling.

Storage Combustible corrosive

material.

Store locked up in a [10][22]
dry, cool, and well-
ventilated place.

Containers which are
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opened must be
carefully resealed and
kept upright.

Dispose of
contents/container to
. an approved waste
Disposal _ [10][21]
disposal plant. Do not
let product enter

drains.

First Aid:

o Skin Contact: Immediately take off all contaminated clothing. Rinse skin with water/shower
for at least 15 minutes. Seek immediate medical attention.[10][22]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. Seek immediate medical attention.[10][22]

 Ingestion: Rinse mouth. Do NOT induce vomiting. Call a physician or poison control center
immediately.[10][22]

 Inhalation: Move person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[10][22]

Always consult the most current Safety Data Sheet (SDS) from the supplier before use.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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